7-{1-[4-(Tert-butyl)phenoxy]ethyl}[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

• IUPAC Name: 7-[1-(4-tert-butylphenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• InChI: InChI=1S/C17H21N5O/c1-11(14-9-10-19-16-20-15(18)21-22(14)16)23-13-7-5-12(6-8-13)17(2,3)4/h5-11H,1-4H3,(H2,18,21)
• InChI Key: YUPCMIYNTMZQIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=NC2=NC(=NN12)N)OC3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C17H21N5O
• DSSTOX Substance ID: DTXSID601135076
• Molecular Weight: 311.4 g/mol
• CAS RN: 477865-05-7

Description

“7-{1-[4-(Tert-butyl)phenoxy]ethyl}[1,2,4]triazolo[1,5-a]pyrimidin-2-amine” is a compound that belongs to the class of 1,2,4-triazolo[1,5-a]pyrimidines. The 1,2,4-triazolo[1,5-a]pyrimidine (TP) heterocycle has been proposed as a possible surrogate of the purine ring. This compound has a relatively simple structure but is remarkably versatile, with many different applications reported over the years in different areas of drug design.

Molecular Structure Analysis

The molecular formula of this compound is C19H24N6O2. The TP heterocycle is isoelectronic with that of purines, and depending on the choice of substituents, the TP ring has also been described as a potentially viable bio-isostere of the carboxylic acid functional group and of the N-acetyl fragment of ε-N-acetylated lysine.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 368.4 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 6. It has a rotatable bond count of 7. The topological polar surface area is 85.9 Ų.

Scientific Research Applications

Tuberculostatic Activity

Structural analogs of antituberculous agents, including those within the [1,2,4]triazolo[1,5-a]pyrimidine class, have been synthesized and evaluated for their tuberculostatic activity. These compounds show promise in the development of new treatments for tuberculosis through their inhibitory actions against mycobacterial strains (Titova et al., 2019).

Antiviral Applications

The synthesis of 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one in supercritical carbon dioxide presents an innovative approach to producing intermediates for antiviral drugs. This method highlights the potential of triazolopyrimidines in the development of antiviral medications, showcasing the versatility of these compounds in pharmaceutical synthesis (Baklykov et al., 2019).

Antimicrobial and Antifungal Activities

The synthesis of (5S,7R)-5-Aryl-7-methyl-4,5,6,7-tetrahydro[1, 2, 4]triazolo[1,5-a]pyrimidin-7-ols and their evaluation for antimicrobial and antifungal activities demonstrate the potential of these compounds in addressing microbial resistance. The study indicates a promising avenue for the development of new antimicrobial and antifungal agents (Komykhov et al., 2017).

Influenza Virus Inhibition

Research into the regioselective synthesis of [1,2,4]triazolo[1,5-a]pyrimidine derivatives has led to the identification of compounds with significant potential to inhibit influenza virus RNA polymerase PA-PB1 subunit heterodimerization. This finding underscores the importance of triazolopyrimidines in the development of novel antiviral therapies (Massari et al., 2017).

Future Directions

The TP heterocycle has found numerous applications in medicinal chemistry. It has been proposed as a possible surrogate of the purine ring and has been exploited to generate candidate treatments for cancer and parasitic diseases. Therefore, it’s likely that future research will continue to explore the potential applications of this compound in drug design.